Cas no 81078-22-0 (3H-2-Benzazepine, 8-chloro-1-phenyl-)

• Product name: 3H-2-Benzazepine, 8-chloro-1-phenyl-
• CAS No: 81078-22-0
• MF: C₁₆H₁₂ClN
• MW: 253.726182937622
• CID: 704586
• PubChem ID: 13271757

3H-2-Benzazepine, 8-chloro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-2-Benzazepine, 8-chloro-1-phenyl-
• 8-chloro-1-phenyl-3H-2-benzazepine
• HWPXLEMJGRXRKT-UHFFFAOYSA-N
• DTXSID80533629
• 81078-22-0
• SCHEMBL10991753

• Inchi： InChI=1S/C16H12ClN/c17-14-9-8-12-7-4-10-18-16(15(12)11-14)13-5-2-1-3-6-13/h1-9,11H,10H2
• InChI Key： HWPXLEMJGRXRKT-UHFFFAOYSA-N
• SMILES： C1C=CC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3

Computed Properties

• Exact Mass: 253.0658271g/mol
• Monoisotopic Mass: 253.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4Ų
• XLogP3: 4.4